1-(4-Fluorophenyl)-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea
• InChI: InChI=1S/C12H9FN4OS2/c1-2-7-19-12-17-16-11(20-12)15-10(18)14-9-5-3-8(13)4-6-9/h1,3-6H,7H2,(H2,14,15,16,18)
• InChI Key: ACINFHLMOLDNQG-UHFFFAOYSA-N
• Canonical SMILES: C#CCSC1=NN=C(S1)NC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C12H9FN4OS2
• Molecular Weight: 308.4 g/mol

Description

1-(4-Fluorophenyl)-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea, also known as FPYU, is a small molecule compound that has gained significant attention in the scientific community due to its potential therapeutic applications. FPYU belongs to the class of thiadiazole derivatives, which have been reported to possess various biological activities such as anticancer, antimicrobial, and anti-inflammatory properties.

Scientific Research Applications

Fluorescence Probe Development Research on 1,3,4-thiadiazole derivatives, which share a structural similarity with 1-(4-Fluorophenyl)-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea, has revealed their potential as fluorescence probes. Spectroscopic studies have shown that these compounds exhibit unique dual fluorescence effects, suggesting their applicability in biological and molecular medicine. The phenomenon of molecular aggregation influenced by substituents induces charge transfer within molecules, enhancing fluorescence properties. Such attributes make these derivatives ideal candidates for developing fluorescence probes, a tool in high demand across various scientific fields including biology and molecular medicine (Budziak et al., 2019).

Matrix Metalloproteinase Inhibition Another significant application of thiadiazole urea derivatives lies in the inhibition of matrix metalloproteinases (MMPs), enzymes implicated in various diseases, including cancer. By synthesizing and screening a series of thiadiazole urea MMP inhibitors, researchers have identified compounds with moderate effectiveness against stromelysin, an MMP involved in tissue remodeling and disease progression. This research points to the therapeutic potential of such compounds in treating diseases associated with MMP activity, highlighting the importance of structural modifications to enhance inhibitory activity (Jacobsen et al., 1999).

Cytokinin-like Activity and Plant Morphogenesis Urea derivatives, including those structurally related to 1-(4-Fluorophenyl)-3-(5-prop-2-ynylsulfanyl-1,3,4-thiadiazol-2-yl)urea, have been explored for their cytokinin-like activities. These synthetic compounds, such as forchlorofenuron (CPPU) and thidiazuron (TDZ), have shown significant effects on cell division and differentiation in plants, often surpassing the activity of natural cytokinins. Their application in in vitro plant morphogenesis studies underlines their potential in agricultural and horticultural practices, offering new avenues for plant growth regulation and crop improvement (Ricci & Bertoletti, 2009).